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Introduction

Strigolactones (SLs) are a class of plant hormones that play a crucial role in regulating various
aspects of plant growth and development, including shoot branching, root architecture, and leaf
senescence.[1][2] They also act as signaling molecules in the rhizosphere, mediating
interactions with symbiotic arbuscular mycorrhizal fungi and parasitic weeds.[3][4] The
synthetic strigolactone analog, (-)-Strigolactone GR24, is widely used as a standard for
studying the biological activities of SLs and for screening new, more potent, or selective
analogs.[1][5] This document provides detailed protocols and application notes for conducting a
(-)-Strigolactone GR24 bioassay to screen for novel strigolactone analogs, with a focus on
seed germination of parasitic plants as a quantifiable response.

Strigolactone Signaling Pathway

The perception and signaling of strigolactones involve a complex series of molecular events. In
the absence of SLs, the expression of downstream genes is repressed.[1][6] Upon binding of
an SL molecule, such as GR24, to the a/p-hydrolase receptor D14 (or DAD2), the receptor
undergoes a conformational change.[1][4][6] This change facilitates the interaction of D14 with
an F-box protein (MAX2/D3) and a repressor protein (D53/SMXL).[1][3][6] This interaction
leads to the ubiquitination and subsequent degradation of the repressor protein by the 26S
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proteasome, which in turn allows for the expression of target genes that regulate plant
development.[1][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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